Cas no 1158917-75-9 (1-(isoquinolin-1-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(isoquinolin-1-yl)cyclopropane-1-carboxylic acid
• CAS No: 1158917-75-9
• MDL: MFCD28611672
• CID: 4574094
• PubChem ID: 84782705
• Update Time: 2025-05-19

1-(isoquinolin-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Isoquinolin-1-yl)cyclopropane-1-carboxylic Acid
• 1-(isoquinolin-1-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD28611672

Additional information on 1-(isoquinolin-1-yl)cyclopropane-1-carboxylic acid

1-(Isoquinolin-1-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

1-(Isoquinolin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1158917-75-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure combining an isoquinoline moiety and a cyclopropane carboxylic acid group, exhibits intriguing properties that make it a subject of extensive research. In this article, we delve into the structural features, synthesis methods, biological activities, and potential applications of this compound, while incorporating the latest advancements in its study.

The isoquinoline core of this compound is a heterocyclic aromatic structure that has been extensively studied for its diverse biological activities. Isoquinolines are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds in drug discovery. The cyclopropane carboxylic acid group attached to the isoquinoline ring introduces additional complexity and functionality to the molecule. Cyclopropane rings are known for their strain-induced reactivity, which can enhance the compound's interaction with biological systems.

Recent studies have focused on the synthesis of 1-(isoquinolin-1-yl)cyclopropane-1-carboxylic acid, exploring novel synthetic pathways to improve yield and efficiency. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the regiochemistry of the product. This method has been optimized to achieve high purity and scalability, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of this compound has been a focal point of research. Experimental data indicate that 1-(isoquinolin-1-yl)cyclopropane-1-carboxylic acid exhibits potent inhibitory effects against several enzymes associated with inflammatory processes. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in pain and inflammation pathways. This suggests potential applications in the development of anti-inflammatory drugs.

Moreover, this compound has shown promise in antimicrobial studies, particularly against gram-positive bacteria. Its ability to disrupt bacterial cell membranes makes it a candidate for novel antibiotic therapies. Recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with bacterial targets, providing deeper insights into its mechanism of action.

In terms of pharmacokinetics, studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 1-(isoquinolin-1-yl)cyclopropane-1-carboxylic acid. Results indicate that the compound has favorable oral bioavailability and minimal toxicity profiles in preclinical models. These findings underscore its potential as a lead molecule for drug development.

The structural versatility of this compound also lends itself to further modifications aimed at enhancing its therapeutic profile. Researchers are currently exploring analogs with additional functional groups or altered substituents on the isoquinoline ring to optimize its pharmacodynamic properties. Such modifications could potentially expand its application beyond anti-inflammatory and antimicrobial uses into areas such as cancer therapy or neurodegenerative diseases.

In conclusion, 1-(isoquinolin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1158917-75-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure, coupled with advancements in synthesis and biological evaluation techniques, positions it as a promising candidate for future drug development. As research continues to uncover new insights into its properties and applications, this compound remains at the forefront of chemical and pharmacological innovation.